(2-Aminocyclohexyl)methanol
Overview
Description
(2-Aminocyclohexyl)methanol is a chemical compound with the molecular formula C7H15NO and a molecular weight of 129.20 . It is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H15NO/c8-7-4-2-1-3-6(7)5-9/h6-7,9H,1-5,8H2
. This indicates the presence of 7 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom in the molecule .
Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature .
Scientific Research Applications
1. Catalysis and Synthesis
(2-Aminocyclohexyl)methanol has applications in the field of catalysis and synthesis. For example, it is used in the synthesis of N,O-acetals derived from α,β-unsaturated β-aryl substituted aldehydes, undergoing catalytic enantioselective [2 + 2] photocycloaddition to various olefins. This process utilizes visible light irradiation and a chiral phosphoric acid as the catalyst, highlighting the compound's role in enabling enantioselective chemical transformations (Pecho et al., 2021).
2. Biological and Biophysical Studies
In biophysical studies, this compound-related compounds are used as solvents or agents that affect biological membranes. Methanol, for instance, is known to significantly impact lipid dynamics in biological and synthetic membranes, as demonstrated in a study using small angle neutron scattering. This finding is crucial for understanding the behavior of biological membranes in various environments, including the presence of this compound-related solvents (Nguyen et al., 2019).
3. Fuel Cell Applications
Another interesting application of this compound-related compounds is in the field of energy, particularly in fuel cell technology. Electropolymerized films of macrocyclic compounds, which can include derivatives of this compound, are used as catalysts in direct methanol fuel cells. This application demonstrates the potential of this compound-related compounds in renewable energy technologies (Bettelheim et al., 2004).
Future Directions
While specific future directions for (2-Aminocyclohexyl)methanol are not mentioned in the available resources, there is ongoing research in the field of methanol synthesis. For example, a catalyst with a hydrophobic cavity that contains an active iron center has been developed to convert methane into methanol . This represents a ‘catch-and-release’ mechanism whereby a hydrophobic methane molecule enters the cavity for oxidation and the resulting hydrophilic methanol molecule is released into the surrounding aqueous solution .
Relevant Papers
A paper titled “Alicyclic β- and γ-Amino Acids: Useful Scaffolds for the Stereocontrolled Access to Amino Acid-Based Carbocyclic Nucleoside Analogs” discusses the bioactivity of some this compound derivatives . The paper also discusses the importance of cyclic β-amino acids, which can be found in natural products .
Properties
IUPAC Name |
(2-aminocyclohexyl)methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c8-7-4-2-1-3-6(7)5-9/h6-7,9H,1-5,8H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCWPGEWXYDEQAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89854-92-2 | |
Record name | (2-aminocyclohexyl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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